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Compound of Interest

Compound Name: Lixivaptan

Cat. No.: B1674903 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Lixivaptan is a critical component of laboratory safety and

regulatory compliance. This guide provides essential information and a step-by-step approach

to ensure the safe and environmentally responsible disposal of Lixivaptan.

Lixivaptan is an investigational, orally-active, non-peptide, selective vasopressin V2 receptor

antagonist.[1][2] As with any active pharmaceutical ingredient (API), adherence to established

disposal protocols is paramount to prevent environmental contamination and ensure personnel

safety. The following procedures are based on general best practices for pharmaceutical and

chemical waste management in a laboratory setting.

Lixivaptan Identification and Safety Data
A clear understanding of the compound's properties is the first step in safe handling and

disposal.
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Property Information

Chemical Name

N-[3-chloro-4-(6,11-dihydropyrrolo[2,1-c]

[3]benzodiazepine-5-carbonyl)phenyl]-5-fluoro-

2-methylbenzamide

CAS Number 168079-32-1

Molecular Formula C27H21ClFN3O2

Molecular Weight 473.93 g/mol

Physical Form White to beige powder

Known Hazards Harmful if swallowed

Storage Room temperature

Step-by-Step Disposal Procedure for Lixivaptan
In the absence of specific disposal instructions from the manufacturer, Lixivaptan should be

managed as a chemical waste in accordance with federal, state, and local regulations. The

primary regulation governing pharmaceutical waste in the United States is the Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

1. Waste Characterization and Segregation:

Do not dispose of Lixivaptan down the drain. Pharmaceutical waste should not be sewer-

disposed.

Treat all unused, expired, or contaminated Lixivaptan, including pure API, solutions, and

contaminated labware (e.g., vials, pipette tips, gloves), as hazardous chemical waste.

Segregate Lixivaptan waste from other waste streams to await proper disposal.

2. Packaging and Labeling:

Place solid Lixivaptan waste in a designated, leak-proof, and sealable hazardous waste

container.
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For liquid waste containing Lixivaptan (e.g., in DMSO), use a compatible, sealed container.

Label the container clearly with "Hazardous Waste," the name "Lixivaptan," and the

approximate quantity.

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Ensure the storage area is well-ventilated.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the Lixivaptan waste.

Your EHS department will work with a licensed hazardous waste disposal contractor.

The most common and required method for disposing of hazardous pharmaceutical waste is

incineration at a federally permitted facility.

5. Documentation:

Maintain accurate records of the amount of Lixivaptan disposed of, the date of disposal, and

the method used. This is a requirement for regulatory compliance.

Logical Workflow for Lixivaptan Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lixivaptan.
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Caption: Logical workflow for the proper disposal of Lixivaptan waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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